Cas no 1805255-04-2 (3-(Difluoromethyl)-5-hydroxy-2-methylpyridine-6-acetonitrile)

• Product Name: 3-(Difluoromethyl)-5-hydroxy-2-methylpyridine-6-acetonitrile
• CAS No: 1805255-04-2
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 4888116
• Update Time: 2025-05-20

3-(Difluoromethyl)-5-hydroxy-2-methylpyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-hydroxy-2-methylpyridine-6-acetonitrile

• Inchi： 1S/C9H8F2N2O/c1-5-6(9(10)11)4-8(14)7(13-5)2-3-12/h4,9,14H,2H2,1H3
• InChI Key： KCXQCSLRBIPOGG-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(CC#N)N=C1C)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 1.2
• Topological Polar Surface Area: 56.9

Additional information on 3-(Difluoromethyl)-5-hydroxy-2-methylpyridine-6-acetonitrile

Introduction to 3-(Difluoromethyl)-5-hydroxy-2-methylpyridine-6-acetonitrile (CAS No. 1805255-04-2)

3-(Difluoromethyl)-5-hydroxy-2-methylpyridine-6-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1805255-04-2, features a unique structural framework that makes it a promising candidate for various synthetic applications. The presence of both difluoromethyl and hydroxy functional groups, along with a pyridine core, contributes to its versatility in chemical transformations and biological interactions.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug molecules. This feature has been extensively studied in the development of novel therapeutics, where such modifications can lead to improved pharmacokinetic profiles. Recent research has highlighted the role of difluoromethyl substituents in increasing the bioavailability of small-molecule drugs, making compounds like this one increasingly relevant in medicinal chemistry.

Complementing the difluoromethyl group, the hydroxy moiety introduces polarity and potential hydrogen bonding capabilities, which can influence both the solubility and interactions of the compound with biological targets. In drug design, hydroxyl groups are often strategically incorporated to modulate pharmacological activity. The combination of these two functional groups in 3-(Difluoromethyl)-5-hydroxy-2-methylpyridine-6-acetonitrile suggests a multifaceted approach to developing compounds with tailored properties.

The pyridine ring itself is a cornerstone of many bioactive molecules, serving as a scaffold for numerous pharmacologically relevant compounds. Its aromaticity and ability to engage in hydrogen bonding make it a preferred structure in drug discovery. The additional presence of a methyl group at the 2-position further diversifies the electronic properties of the molecule, potentially affecting its reactivity and biological activity.

The acetonitrile group at the 6-position introduces another layer of functionality, providing a site for further chemical modification. Acetonitrile derivatives are commonly used in medicinal chemistry due to their ability to enhance solubility and stability in biological systems. This makes 3-(Difluoromethyl)-5-hydroxy-2-methylpyridine-6-acetonitrile a versatile building block for synthesizing more complex molecules.

Recent advancements in synthetic methodologies have enabled more efficient preparation of this compound, making it more accessible for research purposes. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been employed to construct the desired framework with high precision. These methods not only improve yield but also allow for greater control over regioselectivity, which is crucial for developing biologically active compounds.

In the realm of agrochemicals, derivatives of this compound have shown promise as intermediates for novel pesticides and herbicides. The structural features present in 3-(Difluoromethyl)-5-hydroxy-2-methylpyridine-6-acetonitrile can be leveraged to design molecules that interact selectively with target enzymes or receptors in pests, offering a pathway to more effective and environmentally friendly solutions.

The compound's potential extends beyond pharmaceuticals and agrochemicals; it has also been explored as a precursor in materials science, particularly in the synthesis of advanced polymers and ligands for catalytic applications. The unique electronic properties conferred by its functional groups make it an attractive candidate for designing materials with specific optical or electronic characteristics.

Investigations into the biological activity of this compound have revealed intriguing insights into its potential therapeutic applications. Studies have indicated that derivatives of this molecule may exhibit properties relevant to inflammation modulation, neuroprotection, and anti-viral effects. These findings underscore the importance of exploring structurally diverse compounds like 3-(Difluoromethyl)-5-hydroxy-2-methylpyridine-6-acetonitrile as starting points for drug discovery efforts.

The synthesis and characterization of this compound have also contributed to our understanding of reaction mechanisms and molecular interactions at a fundamental level. By studying how different functional groups influence reactivity and selectivity, researchers can gain valuable insights into designing more effective synthetic strategies. This knowledge is not only applicable to drug development but also extends to other areas of organic chemistry.

As computational chemistry techniques continue to evolve, virtual screening methods are being increasingly utilized to identify promising candidates like 3-(Difluoromethyl)-5-hydroxy-2-methylpyridine-6-acetonitrile based on their predicted biological activity. These approaches allow researchers to rapidly assess large libraries of compounds without extensive experimental work, accelerating the discovery process.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications and understanding its full potential. Collaborative efforts between academia and industry are likely to drive innovation in utilizing this molecule for both therapeutic and non-pharmaceutical purposes.